Cas no 119138-73-7 (Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate)

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate is a benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring a chloro and methyl substituent on the benzofuran core, enhances reactivity and selectivity in various chemical transformations. The ethyl ester group improves solubility in organic solvents, facilitating its use in coupling reactions and heterocyclic synthesis. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in medicinal chemistry for potential therapeutic applications. Its well-defined molecular framework and stability under standard conditions make it a reliable building block for researchers exploring novel pharmacophores or functional materials.

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate structure

119138-73-7 structure

Product Name:Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate

CAS No:119138-73-7

MF:C₁₂H₁₁ClO₃

MW:238.666942834854

CID:1095619

PubChem ID:15643819

Update Time:2025-05-28

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate
- 119138-73-7
- TQR0011
- ethyl 5-chloro-3-methyl-2 -benzofurancarboxylate
- ethyl 5-chloro-3-methyl-2-benzofuran carboxylate
- AKOS000360065
- JFVQSPWXZJLDHT-UHFFFAOYSA-N
- CHEMBL4472739
- Ethyl5-chloro-3-methylbenzofuran-2-carboxylate
- SCHEMBL9378819
- DB-157805
- ETHYL 5-CHLORO-3-METHYL-1-BENZOFURAN-2-CARBOXYLATE
- ethyl 5-chloro-3-methyl-2-benzofurancarboxylate
- Inchi： 1S/C12H11ClO3/c1-3-15-12(14)11-7(2)9-6-8(13)4-5-10(9)16-11/h4-6H,3H2,1-2H3
- InChI Key： JFVQSPWXZJLDHT-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C(C)=C(C(=O)OCC)O2

Computed Properties

Exact Mass: 238.03973
Monoisotopic Mass: 238.0396719g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 39.4Å²

Experimental Properties

PSA: 39.44

Ethyl 5-chloro-3-methylbenzofuran-2-carboxylate Pricemore >>

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